![molecular formula C22H17BrN4O2 B6563521 3-bromo-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide CAS No. 921522-24-9](/img/structure/B6563521.png)
3-bromo-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is likely an aromatic amide, given the presence of the benzamide group. It also contains a pyrido[2,3-d]pyrimidin-3-one group, which is a type of heterocyclic compound .
Molecular Structure Analysis
The molecular structure would be determined by the specific arrangement of these groups in the molecule. The benzamide group would contribute to the compound’s aromaticity, and the bromo and methyl groups could influence its reactivity .Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by the presence of the bromo and methyl groups, as well as the amide group. The bromo group could potentially be replaced in a substitution reaction .Physical And Chemical Properties Analysis
The compound’s physical and chemical properties would be influenced by its specific structure. For example, the presence of the bromo group could increase its molecular weight and potentially its boiling point .Scientific Research Applications
- Anticancer Properties : Researchers have explored the compound’s cytotoxic effects against cancer cell lines. Its unique structure may offer novel pathways for targeted therapies .
- Antiviral Activity : Investigations into its antiviral potential against viruses like Hepatitis C and Dengue virus could yield promising results .
- G Protein-Coupled Receptor (mGluR1) Modulation : A derivative of this compound demonstrated potent mGluR1 antagonism, which could be relevant for neurological disorders .
- Hydromethylation Reactions : The compound has been used in a protocol for formal anti-Markovnikov alkene hydromethylation, expanding synthetic possibilities .
- Cycloalkane Chemistry : Understanding its reactivity in cycloalkane systems, such as 1,2,4-trimethylcyclohexane, provides insights into chemical transformations .
- Ribonucleoside Analogues : Researchers have synthesized pyrimidine-derived indole ribonucleosides containing this compound. These analogues exhibit antiproliferative activity and could be explored further .
- Subtype Selectivity : Investigating its selectivity for specific receptors (e.g., mGluR1) informs drug design and safety profiles .
- PK Profile : Assessing its pharmacokinetics in animal models helps predict human dosing and efficacy .
Medicinal Chemistry and Drug Development
Organic Synthesis and Methodology
Bioorganic Chemistry
Pharmacology and Toxicology
Computational Chemistry and Molecular Modeling
Future Directions
properties
IUPAC Name |
3-bromo-N-[2-methyl-4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17BrN4O2/c1-13-11-17(27-14(2)25-20-18(22(27)29)7-4-10-24-20)8-9-19(13)26-21(28)15-5-3-6-16(23)12-15/h3-12H,1-2H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXTWRKBLHGPMKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N2C(=NC3=C(C2=O)C=CC=N3)C)NC(=O)C4=CC(=CC=C4)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.